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Compound of Interest

Compound Name: 2-lodopyridine-4-carbonitrile

Cat. No.: B038671

2-lodoisonicotinonitrile is a substituted pyridine derivative, a class of compounds widely utilized
as building blocks in medicinal chemistry and materials science.[1] Its structure, featuring an
iodine atom and a nitrile group on the pyridine ring, imparts specific reactivity that is valuable in
synthesis but also necessitates careful handling.[1][2] The nitrile group can undergo various
transformations, while the iodo-substituent makes it an excellent substrate for cross-coupling
reactions.[2][3]

A clear understanding of its physical and chemical properties is the foundation of a robust
safety assessment.
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Property Value Source
CAS Number 114821-24-8 [4]
Molecular Formula CeHsIN2 [4]
Molecular Weight 230.01 g/mol [4]
IUPAC Name 2-iodoisonicotinonitrile [4]

2-lodopyridine-4-carbonitrile,
Synonyms , . [4]
4-Cyano-2-iodopyridine

Data not widely available; likely
Appearance ) Inferred
a solid at room temperature.

Boiling Point ~265 - 267 °C (Predicted) [5]

Data not widely available; likely
Solubility soluble in organic solvents like  [2]
DMSO, CHCIs.

Hazard Identification and Toxicological Assessment

While comprehensive toxicological data for 2-lodoisonicotinonitrile is not extensively published,
the hazards can be inferred from its chemical structure and data on analogous compounds.[4]
[6] The primary hazards are associated with the aryl iodide and nitrile functionalities. Similar
compounds are known to be harmful if swallowed, and can cause serious skin and eye
damage.[4][7]

Routes of Exposure: The primary routes of occupational exposure are inhalation of dust
particles, skin contact, eye contact, and ingestion.[3][9]

Toxicological Summary:

o Acute Toxicity: Classified as harmful if swallowed (H302).[4] Ingestion may lead to systemic
toxicity. The nitrile group can potentially release cyanide in vivo, although this is highly
dependent on the metabolic pathway.
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o Skin Corrosion/Irritation: Expected to cause skin irritation.[7][8] Prolonged contact should be
avoided.

e Serious Eye Damage/Irritation: Poses a risk of serious eye damage (H318).[4] Direct contact
can lead to irreversible injury.

o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[7][10]

e Chronic Exposure: The long-term effects have not been thoroughly investigated. However,
compounds containing iodine can affect the thyroid upon prolonged or repeated exposure.
[10]

GHS Hazard

. Code Pictogram Signal Word
Classification

o Corrosion, Skull and
Acute Toxicity, Oral H302 Danger
crossbones

Serious Eye Damage H318 Corrosion

This table is based on available supplier data and may not be exhaustive.[4]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to protection, starting with engineering controls and supplemented by
appropriate PPE, is mandatory.

Engineering Controls

e Chemical Fume Hood: All handling of solid 2-lodoisonicotinonitrile and its solutions must be
performed in a properly functioning chemical fume hood to minimize inhalation exposure.
The hood sash should be kept as low as possible.

o Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and
eyewash station must be located in the immediate vicinity of the handling area.[11]
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Personal Protective Equipment (PPE)

The selection of PPE is critical and must be based on a thorough risk assessment of the
specific procedure being performed.[12] Level C or D protection is typically sufficient for

laboratory-scale operations within a fume hood.[13][14]

o Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are
recommended.[12][15] Always inspect gloves for tears or punctures before use and practice
proper glove removal technique to avoid skin contamination.

o Eye and Face Protection: Chemical safety goggles are mandatory.[12] When there is a
significant risk of splashing, a full-face shield should be worn in addition to goggles.[11]

» Skin and Body Protection: A flame-resistant, chemical-resistant lab coat must be worn and
fully buttoned.[15] Ensure clothing fully covers the arms and legs.

o Respiratory Protection: Generally not required when working in a functional chemical fume
hood.[16] If engineering controls are insufficient or during a large spill, a NIOSH-approved
air-purifying respirator (APR) with appropriate cartridges for organic vapors and particulates
should be used.[16][17]
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Risk Assessment

Start: Handling
2-lodoisonicotinonitrile

Assess Task:
- Weighing solid?
- Solution transfer?
- Large scale?

Is work performed in a
certified chemical fume hood?

e

Yes No

PPE Configuration

Standard PPE:
- Nitrile/Neoprene Gloves
- Safety Goggles
- Lab Coat

Consult EHS:

Respirator Required

No Splash

Add Face Shield Risk

Proceed with Caution

Click to download full resolution via product page

PPE Selection Workflow for Handling 2-lodoisonicotinonitrile
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Safe Handling and Storage Protocols

Adherence to methodical and deliberate handling procedures is paramount to ensuring safety.

Handling Solid Compound

o Preparation: Before handling, ensure the work area inside the fume hood is clean and
uncluttered. Assemble all necessary equipment (spatulas, weigh boats, glassware).

e Weighing: Perform all weighing operations on a balance inside the fume hood or in a vented
balance enclosure. Avoid creating dust. If transferring from a larger container, carefully scoop
the material without generating airborne particles.

e Transfers: Use a spatula for solid transfers. If making a solution, add the solid to the solvent
slowly. Do not pour the solid directly from a large bottle into a narrow-necked flask.

Storage

Proper storage is crucial to maintain the compound's integrity and prevent hazardous
situations.[15] Aryl iodides can be sensitive to light and air over time, potentially releasing free
iodine.[18][19]

o Container: Keep the compound in its original, tightly sealed container.[7]

e Environment: Store in a cool, dry, and dark place. A dedicated, ventilated cabinet is
recommended.

 Inert Atmosphere: For long-term storage, consider placing the container inside a desiccator
or flushing the headspace with an inert gas like nitrogen or argon to prevent degradation.

e Incompatibilities: Store away from strong oxidizing agents, strong bases, and moisture.[7][8]

Accidental Release and Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response

o Small Spill (in fume hood):
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o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous
waste.

o Decontaminate the area with a suitable solvent, followed by soap and water.

e Large Spill (outside fume hood):

o

Evacuate the laboratory immediately.

[¢]

Alert others and activate the fire alarm if necessary.

o

Close the laboratory doors and prevent entry.

[e]

Contact the institution's Environmental Health & Safety (EHS) department or emergency
response team. Do not attempt to clean it up yourself.[15]

First Aid Measures

The following protocols should be followed while awaiting professional medical assistance.[20]
[21]

 Inhalation: Immediately move the affected person to fresh air.[20] If breathing is difficult or
has stopped, provide artificial respiration (if trained) and seek immediate medical attention.

[8]

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.[7][20] Seek medical attention if
irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/chemical-emergencies/response/index.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC299570100&productDescription=N-IODOSUCCINIMIDE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1154206&productDescription=5-IODO-2+-DEOXYURIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAA1154206&productDescription=5-IODO-2+-DEOXYURIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting.[8][9] Rinse the mouth with water. If the person is
conscious, have them drink one or two glasses of water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[7]

Exposure Event

Route of Exposure?
—ROE O PO
Inhalation Skin Contact Eye Contact Ingestion

Immediate Actions & Triage
A4 \ \4

\4
1. Move to Fresh Air 1. Remove Contaminated Clothing 1. Flush Eyes (15+ min) 1. Rinse Mouth (Do NOT Induce Vomiting)
2. Call for Medical Help 2. Flush with Water (15+ min) 2. Remove Contacts if Safe 2. Give Water if Conscious

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency Response Protocol for 2-lodoisonicotinonitrile Exposure

Disposal Considerations

Chemical waste must be managed responsibly to protect personnel and the environment.

* Waste Collection: All waste containing 2-lodoisonicotinonitrile, including contaminated
absorbent materials, disposable PPE, and rinse solutions, must be collected in a designated,
properly labeled hazardous waste container.[8]
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o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name.

e Disposal: Do not dispose of this chemical down the drain or in regular trash.[8] All waste
must be disposed of through the institution's EHS office in accordance with local, state, and
federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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